![molecular formula C11H12O4 B1582376 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole CAS No. 61683-99-6](/img/structure/B1582376.png)
5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole
Overview
Description
5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole, also known as 5-Methyl-1,3-benzodioxole-4-carboxylic acid, is an organic compound with a wide range of applications in the field of synthetic organic chemistry. It is a versatile building block for the synthesis of many different compounds and is used in many scientific research applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments and potential future directions.
Scientific Research Applications
Photoinitiator in Polymerization
A derivative of 1,3-benzodioxole, specifically a naphthodioxinone-1,3-benzodioxole compound, has been explored for its role as a caged one-component Type II photoinitiator in free radical polymerization. This derivative demonstrates the ability to release active components upon irradiation, which are instrumental in initiating polymerization of monomers (Kumbaraci, Aydoğan, Talinli, & Yagcı, 2012).
Inhibition of Viral Replication
Research on 1,3-dioxolane nucleoside analogs, including compounds similar to 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole, has shown their significance in antiviral therapy. Despite some compounds being found inactive in inhibiting HCV RNA replication and other viral activities, their structural variations provide valuable insights into antiviral chemotherapy (Bera et al., 2004).
Antitumor Properties
A related compound, 4,7-dimethoxy-5-(2-propen-1-yl)-1,3-benzodioxole, has demonstrated promising antitumor effects against human colon cancer cells in vivo. This suggests potential applications of 1,3-benzodioxole derivatives in cancer therapy (Wei et al., 2012).
Applications in Antidepressant Therapy
Studies have shown that compounds like 5-(3(-)[((2S)-1,4-benzodioxan-2-ylmethyl)amino]propoxy)-1,3- benzodioxole, which are structurally related to this compound, can act as antidepressants by activating postsynaptic 5-HT1A receptors (Matsuda et al., 1995).
Anticancer, DNA Binding, and Antibacterial Agents
Certain 1,3-benzodioxole derivatives have been synthesized and evaluated for their anticancer, DNA binding, and antibacterial properties. These studies emphasize the potential of these compounds as novel therapeutic agents with enhanced activity and fewer side effects (Gupta et al., 2016).
Fungicidal Activities
1-[(2,2-diaryl-1,3-dioxolan-4-yl)methyl]-1H-azoles, related to the this compound structure, have shown high fungicidal activities, indicating potential agricultural applications (Talismanov & Popkov, 2007).
properties
IUPAC Name |
5-(4-methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-7-5-12-11(15-7)8-2-3-9-10(4-8)14-6-13-9/h2-4,7,11H,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXNSADTWQWLFCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC(O1)C2=CC3=C(C=C2)OCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80866868 | |
Record name | 1,3-Benzodioxole, 5-(4-methyl-1,3-dioxolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80866868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61683-99-6 | |
Record name | 5-(4-Methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=61683-99-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Piperonal propyleneglycol acetal | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061683996 | |
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Record name | 61683-99-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406081 | |
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Record name | 1,3-Benzodioxole, 5-(4-methyl-1,3-dioxolan-2-yl)- | |
Source | EPA Chemicals under the TSCA | |
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Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Benzodioxole, 5-(4-methyl-1,3-dioxolan-2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80866868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-methyl-1,3-dioxolan-2-yl)-1,3-benzodioxole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.161 | |
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Record name | PIPERONAL PROPYLENEGLYCOL ACETAL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/174R7G1LAM | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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